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Compound of Interest

Compound Name: DS-9300

Cat. No.: B15583292

An In-depth Analysis for Researchers and Drug Development Professionals

DS-9300 is a highly potent and selective oral inhibitor of the histone acetyltransferases (HATS)
p300 (also known as EP300 or E1A binding protein p300) and CREB-binding protein (CBP).
These two proteins are critical transcriptional co-activators that play a central role in regulating
gene expression through the acetylation of histone and non-histone proteins. Dysregulation of
p300/CBP activity is implicated in various diseases, including cancer. This technical guide
provides a comprehensive overview of the downstream effects of DS-9300 treatment, focusing
on its mechanism of action, impact on cellular signaling pathways, and preclinical anti-tumor
activity.

Mechanism of Action: Inhibition of Histone
Acetyltransferase Activity

DS-9300 exerts its biological effects by directly inhibiting the catalytic HAT activity of p300 and
CBP.[1] This inhibition prevents the transfer of acetyl groups from acetyl-CoA to lysine residues
on histone tails, particularly histone H3 at lysine 27 (H3K27). The acetylation of H3K27 is a key
epigenetic mark associated with active gene transcription.

Biochemical and Cellular Potency

DS-9300 demonstrates potent inhibition of both p300 and CBP in biochemical assays and
effectively reduces H3K27 acetylation in cellular contexts.
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Target/Effect IC50 (nM) Cell Line
p300 HAT Activity 28

CBP HAT Activity 22

H3K27 Acetylation 50 VCaP

Table 1: In vitro and cellular inhibitory activity of DS-9300.[2]

Downstream Signaling Pathways Affected by DS-
9300

The inhibition of p300/CBP by DS-9300 leads to the modulation of multiple downstream
signaling pathways that are critical for cancer cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Downstream Effects of DS-9300 Treatment: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583292#investigating-the-downstream-effects-of-
ds-9300-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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